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Abstract

This document provides detailed application notes and experimental protocols for the use of
Chimassorb 2020, a high molecular weight Hindered Amine Light Stabilizer (HALS), in the
formulation of high-performance, weather-resistant coatings. Chimassorb 2020 is designed to
protect polymers and resins from degradation induced by UV light and long-term heat
exposure.[1][2][3] Its high molecular weight and oligomeric structure ensure excellent
compatibility within the polymer matrix and high resistance to extraction, leading to long-lasting
protection.[2][4][5][6] These notes cover the mechanism of action, formulation guidelines, and
standardized testing protocols to evaluate the performance of coatings containing this additive.

Introduction to Chimassorb 2020

Chimassorb 2020 is a block oligomeric HALS with a high molecular weight ranging from 2600-
3400 g/mol .[4][7][8] Its key features include a narrow molecular weight distribution, which
ensures consistent performance, and excellent compatibility with a wide range of polymers
including polyolefins, polyurethanes, and polyamides.[2][4][5][7] In coatings, it provides
superior protection against UV degradation and thermal oxidation, which manifests as
improved gloss retention, prevention of cracking and chalking, and minimal color change over
the product's lifetime.[3][5][9] Its mechanism does not involve UV absorption but rather the
scavenging of free radicals, making it highly effective in both clear and pigmented systems.
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Mechanism of Action: The Denisov Cycle

Hindered Amine Light Stabilizers function as potent antioxidants through a regenerative radical
scavenging process known as the Denisov Cycle. Unlike UV absorbers that block UV radiation
from reaching the polymer, HALS interrupt the auto-oxidation cycle initiated by radicals that
have already formed. This cyclic process allows a single HALS molecule to neutralize a large
number of radicals, providing highly efficient and long-lasting stabilization.
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Caption: The HALS stabilization mechanism (Denisov Cycle).

Formulation and Physical Properties
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Chimassorb 2020 is supplied as slightly yellow granules and should be incorporated during
the pigment dispersion or let-down stage of coating manufacturing.[4] Recommended dosage
levels typically range from 0.1% to 1.4%, depending on the resin system, substrate, presence
of other stabilizers, and expected service life of the coating.[1][4] For optimal performance,
particularly in clear or lightly pigmented systems, it is often used in conjunction with a UV
absorber (e.g., of the benzotriazole class).[4]

Table 1: Physical and Chemical Properties of Chimassorb 2020

Property Value

Appearance Slightly yellow granules
Molecular Weight 2600 - 3400 g/mol [4][7][8]
Melting Range 120 - 150 °C[4]

Specific Gravity (20°C) 1.01 g/cm3[4]

Solubility (20°C, % w/w)

Water < 0.0001[4]

n-Hexane > 50[4]

| Dichloromethane | > 15[4] |

Performance Data in Weather-Resistant Coatings

The addition of Chimassorb 2020 significantly enhances the durability of coatings upon
exposure to harsh environmental conditions. The following tables present illustrative
performance data for a standard 2K acrylic polyurethane clearcoat subjected to accelerated
weathering.

Table 2: Gloss Retention after Accelerated Weathering (ASTM G155, Cycle 1)
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o Gloss Gloss
. Initial Gloss Gloss after . Gloss after .
Formulation Retention Retention
(60°) 1000 hrs 2000 hrs
(%) (%)

Control (No

B 92 65 70.7% 31 33.7%
Stabilizer)
0.5%
Chimassorb 92 88 95.7% 75 81.5%
2020
1.0%
Chimassorb 92 90 97.8% 84 91.3%
2020

| 1.0% Chimassorb 2020 + 0.5% UVA | 92 | 91 | 98.9% | 89 | 96.7% |

Table 3: Color Change (AE*) after Accelerated Weathering (ASTM G155, Cycle 1)

Formulation AE* after 1000 hrs AE* after 2000 hrs
Control (No Stabilizer) 2.8 6.5
0.5% Chimassorb 2020 0.9 2.1
1.0% Chimassorb 2020 0.6 14

| 1.0% Chimassorb 2020 + 0.5% UVA | 0.4 | 0.9 |

Experimental Protocols

A systematic approach is crucial for evaluating the efficacy of light stabilizers in a coating
formulation. The following workflow outlines the key steps from formulation to performance
assessment.
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Caption: Experimental workflow for evaluating coating durability.

© 2025 BenchChem. All rights reserved.

6/10

Tech Support


https://www.benchchem.com/product/b8282987?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8282987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Protocol 1: Formulation of a 2K PU Clearcoat

Component A (Resin): To a mixing vessel, add an acrylic polyol resin.

Dispersion: While stirring, add flow and leveling agents.

Stabilizer Addition:

o For Stabilized Sample: Slowly add the desired weight percentage (e.g., 1.0%) of
Chimassorb 2020. If using a co-stabilizer (UVA), add it at this stage.

o For Control Sample: Proceed without adding stabilizers.

Mixing: Mix at medium speed for 30 minutes to ensure complete dissolution and
homogenous distribution of the additives.[10]

Component B (Hardener): Just before application, add the stoichiometric amount of an
aliphatic polyisocyanate curing agent to Component A.

Final Mix: Stir the combined components for 10-15 minutes. Allow for a short induction time if
recommended by the resin manufacturer.

Protocol 2: Coating Application and Curing

Substrate: Use standardized panels (e.g., Q-Panels) or the intended final substrate (e.g.,
carbon fiber reinforced polymer - CFRP).[10] Ensure panels are clean and degreased.

Application: Apply the coating using a spray gun to achieve a consistent dry film thickness
(DFT) of 30-40 um.[10]

Flash-off: Allow the coated panels to flash-off at ambient temperature for 15-20 minutes.

Curing: Cure the panels according to the resin manufacturer's specifications (e.g., 7 days at
ambient temperature or 30 minutes at 60°C).

Conditioning: Before initial testing, condition the cured panels for at least 24 hours at
standard conditions (23°C, 50% relative humidity).
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Protocol 3: Accelerated Weathering and Performance
Evaluation

¢ |nitial Measurements:

o Gloss: Measure the 60° gloss at three different locations on each panel using a gloss
meter (as per ASTM D523).

o Color: Measure the CIELAB coordinates (L, a, b*) using a colorimeter or
spectrophotometer (as per ASTM D2244).

o Adhesion: Perform a cross-hatch adhesion test according to ASTM D3359.[10]
o Accelerated Weathering:
o Place the panels in an accelerated weathering tester (e.g., Xenon Arc apparatus).

o Run the test according to a standard cycle, such as ASTM G155 Cycle 1, which simulates
outdoor sun exposure with intermittent moisture.[10]

o Periodic Evaluation:

[¢]

Remove the panels at predetermined intervals (e.g., every 500 hours).

o

Repeat the gloss and color measurements.

o

Calculate gloss retention (%) and total color difference (AE*).

o

Visually inspect for cracking, blistering, or chalking.

o Final Evaluation: At the conclusion of the test (e.g., 2500 hours), perform a final set of
measurements, including the destructive cross-hatch adhesion test, to assess coating
integrity.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weather-resistant-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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